Cas no 16662-26-3 (Benzo[b]thiophene-3-methanamine,N-(2-chloroethyl)-N-ethyl-6-methyl-, hydrochloride (1:1))

• Product Name: Benzo[b]thiophene-3-methanamine,N-(2-chloroethyl)-N-ethyl-6-methyl-, hydrochloride (1:1)
• CAS No: 16662-26-3
• MF: C₁₄H₁₉Cl₂NS
• MW: 304.27836060524
• CID: 168961
• PubChem ID: 204595
• Update Time: 2025-04-19

Benzo[b]thiophene-3-methanamine,N-(2-chloroethyl)-N-ethyl-6-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-methanamine,N-(2-chloroethyl)-N-ethyl-6-methyl-, hydrochloride (1:1)
• 2-chloro-N-ethyl-N-[(6-methyl-1-benzothiophen-3-yl)methyl]ethanamine,hydrochloride
• 2-chloro-N-ethyl-N-[(6-methyl-1-benzothiophen-3-yl)methyl]ethanamine;hydrochloride
• N-(2-Chloroethyl)-N-ethyl-6-methylbenzo(b)thiophene-3-methylamine hydrochloride
• Benzo(b)thiophene-3-methylamine, N-(2-chloroethyl)-N-ethyl-6-methyl-, hydrochloride
• DTXSID30168142
• 16662-26-3

• Inchi： 1S/C14H18ClNS.ClH/c1-3-16(7-6-15)9-12-10-17-14-8-11(2)4-5-13(12)14;/h4-5,8,10H,3,6-7,9H2,1-2H3;1H
• InChI Key： ONZWHRFFKGHWDD-UHFFFAOYSA-N
• SMILES： ClCCN(CC)CC1=CSC2C=C(C)C=CC1=2.Cl

Computed Properties

• Exact Mass: 303.06177
• Monoisotopic Mass: 303.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.5Ų

Experimental Properties

• Boiling Point: 340.7°Cat760mmHg
• Flash Point: 159.9°C
• PSA: 3.24